DDAO phosphate [9H-(1,3-Dichloro-9,9-dimethylacridin-2-one-7-yl) phosphate, diammonium salt]
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Overview
Description
DDAO phosphate is a long-wavelength, phosphatase substrate used in both solution-based assays and the amplified detection of specific targets on blots . Hydrolysis of the phosphate bond yields a brightly red-fluorescent product with absorption/emission maxima of 646/659 nm . It is efficiently excited by the 633 nm spectral line of the He–Ne laser . The shift of emission maxima between DDAO-phosphate and the dephosphorylated product is larger than 200 nm, allowing both species to be easily distinguished . DDAO phosphate has good water solubility, a low KM, and a high turnover rate .
Molecular Structure Analysis
The molecular formula of DDAO phosphate is C15H12Cl2NO5P . It has a molecular weight of 388.14 g/mol and an exact mass of 386.98 g/mol .Chemical Reactions Analysis
DDAO phosphate is a substrate for various enzymes such as β-galactosidase, sulfatase, protein phosphatase 2A, carboxylesterase 2, human albumin, and esterase . It can be used to detect the activity of these enzymes .Physical And Chemical Properties Analysis
DDAO phosphate is a solid substance . It has good water solubility , a low KM, and a high turnover rate . Its spectroscopic properties include an excitation wavelength (λ exc) of 477 nm and an emission wavelength (λ em) of 628 nm .Scientific Research Applications
Microchip Systems and Enzymatic Reactions
DDAO phosphate has been utilized in microchip systems combined with capillary array electrophoresis for optimizing enzymatic reactions. This application is particularly relevant for enzyme-linked immunosorbent assay (ELISA) techniques. The microchip-CAE detection system can determine optimal pH conditions and enzyme concentrations for rapid and cost-effective analysis (Song, Griffin, & Vo-Dinh, 2003).
Protonation of Micelles in Aqueous Solutions
DDAO phosphate is studied for its acid-base properties as a zwitterionic surfactant. The proton dissociation constant of DDAO phosphate is crucial in understanding its behavior in different environmental conditions, impacting its applications in areas like detergent formulation and environmental remediation (Lair et al., 2004).
DNA Compaction
The compound is used to study the compaction of DNA induced by amphiphiles like DDAO phosphate. This research provides insights into the complexation process of DNA with surfactants, contributing to the understanding of gene therapy and molecular biology (Marchetti, Onori, & Cametti, 2005).
Enzyme Inhibition Assays
DDAO phosphate is a component in the development of fluorescent enzyme inhibition assays for detecting certain toxins. This application is significant in food safety and environmental monitoring (Leira et al., 2000).
Environmental Research and Degradation Studies
Research on DDAO phosphate has extended to environmental applications, including studies on the degradation of related compounds, providing insights into the environmental impact and remediation techniques for organophosphorus compounds (Zhang et al., 2021).
Bioimaging Applications
DDAO phosphate has been utilized in the development of probes for bioimaging, including studies on the creation of fluorescence probes for rapid imaging in live cells and animals. This application is important in medical research and diagnostics (Deng et al., 2020).
Mechanism of Action
Future Directions
properties
CAS RN |
500883-59-0 |
---|---|
Product Name |
DDAO phosphate [9H-(1,3-Dichloro-9,9-dimethylacridin-2-one-7-yl) phosphate, diammonium salt] |
Molecular Formula |
C15H18Cl2N3PO5 |
Molecular Weight |
422.2 |
Origin of Product |
United States |
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